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Compound of Interest

Compound Name:
1-(Bromomethyl)-4-

(methylsulfonyl)benzene

Cat. No.: B1295055 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 1-
(Bromomethyl)-4-(methylsulfonyl)benzene, a compound of interest in synthetic chemistry

and drug discovery. The information is presented to support research and development

activities, with a focus on clarity and practical application.

Core Physical Properties
The physical characteristics of 1-(Bromomethyl)-4-(methylsulfonyl)benzene are crucial for

its handling, storage, and application in various chemical reactions. A summary of these

properties is provided in the table below.
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Property Value Source(s)

Molecular Formula C₈H₉BrO₂S [1][2][3][4][5]

Molecular Weight 249.12 g/mol [1][4]

Melting Point 82-86 °C [1][6]

Boiling Point 375.2 ± 34.0 °C (Predicted) [1]

Density 1.550 g/cm³ [1][6]

Appearance
Beige to brown crystalline

powder
[6]

Solubility Soluble in Methanol [1]

Experimental Protocols
Detailed methodologies for the determination of the key physical properties of solid organic

compounds like 1-(Bromomethyl)-4-(methylsulfonyl)benzene are outlined below. These are

generalized standard procedures.

Melting Point Determination (Capillary Method)
The melting point of a crystalline solid is a key indicator of its purity.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Procedure:

A small sample of 1-(Bromomethyl)-4-(methylsulfonyl)benzene is finely ground into a

powder using a mortar and pestle.[7]
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The open end of a capillary tube is pressed into the powder, and the tube is tapped gently to

pack the solid into the closed end to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus, adjacent to

the thermometer.

The sample is heated at a steady and slow rate, approximately 1-2 °C per minute, as the

temperature approaches the expected melting point.

The temperature at which the first droplet of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the entire solid has transitioned into a clear liquid is recorded as

the end of the melting range.[8] A sharp melting range (typically 0.5-1.0 °C) is indicative of a

pure compound.

Boiling Point Determination (Predicted Value)
The provided boiling point is a predicted value, likely obtained through computational modeling.

Experimental determination for high-boiling solids can be challenging and is often performed

under reduced pressure. A general method for determining the boiling point of a liquid is

provided for context.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath)

Procedure:

A small amount of the substance is placed in the test tube.

A capillary tube, sealed at one end, is placed inverted (open end down) into the test tube.
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The test tube is attached to a thermometer and heated in a heating bath.

As the temperature rises, a stream of bubbles will emerge from the capillary tube.

The heating is stopped, and the temperature at which the liquid begins to enter the capillary

tube is recorded as the boiling point.[9]

Density Determination (Gas Pycnometry)
Gas pycnometry is a common method for determining the skeletal density of a solid powder.

Apparatus:

Gas pycnometer

Analytical balance

Procedure:

A known mass of 1-(Bromomethyl)-4-(methylsulfonyl)benzene is accurately weighed

using an analytical balance.

The sample is placed in the sample chamber of the gas pycnometer.

The instrument is purged with an inert gas, typically helium, to remove air and moisture.

A known quantity of the inert gas is introduced into a reference chamber of known volume.

The gas is then allowed to expand into the sample chamber.

By measuring the pressure change, the volume of the solid sample can be determined

based on the ideal gas law.

The density is then calculated by dividing the mass of the sample by its measured volume.

[10]

Solubility Assessment
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A qualitative assessment of solubility in various solvents is crucial for reaction setup and

purification.

Apparatus:

Small test tubes

Vortex mixer or stirring rod

Graduated pipette

Procedure:

A small, measured amount of 1-(Bromomethyl)-4-(methylsulfonyl)benzene (e.g., 10 mg) is

placed into a test tube.

A small volume of the solvent to be tested (e.g., 1 mL of Methanol) is added to the test tube.

[11]

The mixture is agitated vigorously using a vortex mixer or by stirring for a set period.

A visual observation is made to determine if the solid has completely dissolved. The

substance is classified as soluble, partially soluble, or insoluble.[2]

Process Visualization
The following diagram illustrates a general workflow for the characterization of the physical

properties of a solid organic compound such as 1-(Bromomethyl)-4-
(methylsulfonyl)benzene.
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Workflow for Physical Property Determination

Sample Preparation
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Caption: General experimental workflow for determining the physical properties of a solid

organic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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